Journal Name:Journal of Reinforced Plastics and Composites
Journal ISSN:0731-6844
IF:3.383
Journal Website:http://www.uk.sagepub.com/journalsProdDesc.nav?prodId=Journal201585#tabview=title
Year of Origin:0
Publisher:SAGE Publications Ltd
Number of Articles Per Year:104
Publishing Cycle:Semimonthly
OA or Not:Not
Continuum-kinematics-based peridynamics and phase-field approximation of non-local dynamic fracture
Journal of Reinforced Plastics and Composites ( IF 3.383 ) Pub Date: 2023-07-22 , DOI: 10.1007/s10704-023-00726-7
In this work, two non-local approaches to dynamic fracture are investigated: a novel peridynamic formulation and a variational phase-field approach. The chosen continuum-kinematics-based peridynamic model extends the current peridynamic models by introducing surface and volume-based interactions. The phase-field fracture approach optimizes the body’s potential energy and provides a reliable method for predicting fracture in finite element computations. Both methods are able to efficiently compute crack propagation even when the cracks have arbitrary or complex patterns. We discuss the relations of critical fracture parameters in the two methods and show that our novel damage model for the continuum-kinematics-based peridynamics effectively manages fracture under dynamic loading conditions. Numerical examples demonstrate a good agreement between both methods in terms of crack propagation, fracture pattern, and in part, critical loading. We also show the limitations of the methods and discuss possible reasons for deviations.
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The strain gradient viscoelasticity full field solution of mode-III crack problem
Journal of Reinforced Plastics and Composites ( IF 3.383 ) Pub Date: 2023-05-18 , DOI: 10.1007/s10704-023-00702-1
The size and viscosity effects are noticeable at the micro-/nano scale. In the present work, the strain gradient viscoelastic solution of the mode-III crack in an infinite quasi-brittle advanced material is proposed based on the strain gradient viscoelasticity theory using the Wiener–Hopf method. The solutions to the gradient-dependent viscoelastic crack problem are obtained directly by using the correspondence principle between the strain gradient viscoelasticity and strain gradient elasticity in Maxwell’s standard linear solid model. In this model, the stress near the crack tip is time-dependent and size-dependent. Besides, the stress near the crack tip is more significant than that based on gradient elasticity theory. Compared with the elastic strain gradient effect, the viscous gradient effect makes the stress field at the crack tip harden. The location and the value of maximum stress change with time, which differs from the case in strain gradient elasticity theory. The time that the normalized stress takes to stabilize also changes with the distance from the crack tip. When the viscosity effect is neglected or time tends to infinity, the strain gradient viscoelasticity theory can be reduced to the classical strain gradient elasticity theory.
Detail
The essential work of fracture in peridynamics
Journal of Reinforced Plastics and Composites ( IF 3.383 ) Pub Date: 2023-07-10 , DOI: 10.1007/s10704-023-00705-y
In this work, the essential work of fracture (EWF) method is introduced for a peridynamic (PD) material model to characterize fracture toughness of ductile materials. First, an analytical derivation for the path-independence of the PD J-integral is provided. Thereafter, the classical J-integral and PD J-integral are computed on a number of analytical crack problems, for subsequent investigation on how it performs under large scale yielding of thin sheets. To represent a highly nonlinear elastic behavior, a new adaptive bond stiffness calibration and a modified bond-damage model with gradual softening are proposed. The model is employed for two different materials: a lower-ductility bainitic-martensitic steel and a higher-ductility bainitic steel. Up to the start of the softening phase, the PD model recovers the experimentally obtained stress–strain response of both materials. Due to the high failure sensitivity on the presence of defects for the lower-ductility material, the PD model could not recover the experimentally obtained EWF values. For the higher-ductility bainitic material, the PD model was able to match very well the experimentally obtained EWF values. Moreover, the J-integral value obtained from the PD model, at the absolute maximum specimen load, matched the corresponding EWF value.
Detail
The thermally induced interfacial behavior of a thin two-dimensional decagonal quasicrystal film
Journal of Reinforced Plastics and Composites ( IF 3.383 ) Pub Date: 2023-05-01 , DOI: 10.1007/s10704-023-00698-8
In this paper, the interfacial behavior of a thin two-dimensional decagonal quasicrystal (QC) film bonded on an elastic substrate is investigated due to a material mismatch strain under thermal variation. The non-slipping contact condition is assumed at interface. The Fourier transform technique is used to transfer the problem as an integral equation in terms of the phonon interfacial shear stress, which can be numerically solved by introducing the series expansion of Chebyshev polynomials. The expressions are explicitly presented for the phonon interfacial shear and internal normal stresses, the horizontal displacement of QC film, and the stress intensity factors. In the numerical calculation, the effects of material mismatch, the geometry of QC film, and temperature variation on the stresses, displacement and stress intensity factors are briefly discussed. It is expected that the results will be helpful to the design and safety assessment of a QC film/substrate system in engineering applications.
Detail
Theoretical analysis of self-similar crack propagation along viscoelastic and elasto–viscoplastic interface in a double cantilever beam test
Journal of Reinforced Plastics and Composites ( IF 3.383 ) Pub Date: 2023-04-04 , DOI: 10.1007/s10704-023-00697-9
As well as most polymer materials, adhesives generally exhibit significant viscous behaviour over a wide temperature range. However, strain rate sensitivity, relaxation or creep phenomena are rarely explicitly considered when crack propagation phenomena along adhesively bonded joints are involved. In the present contribution, a detailed analysis of crack propagation along viscoelastic and elasto–viscoplastic interface in a double cantilever beam (DCB) test is proposed. The Nishihara Model is used for modelling the interface separation mechanical response. Assuming self-similar crack propagation regime, a Eulerian representation can be used to simplify the resolution of the constitutive equations which control the stress/strain distribution along the fracture process zone (FPZ) combined with a finite difference resolution technique to evaluate adhesive strain/stress evolution along the bondline. Parametric analysis is then proposed to evaluate the relation between crack propagation conditions and the interface rate-dependent behaviour.
Detail
Insights into the fracturing process of plain concrete under crack opening
Journal of Reinforced Plastics and Composites ( IF 3.383 ) Pub Date: 2023-03-08 , DOI: 10.1007/s10704-023-00692-0
The complex process of fracture occurring in heterogeneous quasi-brittle material concrete under splitting tensile load is researched using the acoustic emission (AE) and digital imaging tools. Analyses of the AE events and energy reveal four stages of fracture under opening mode—elastic stage, growth of microcracks, stable crack growth and major crack growth until final failure. In the stable crack growth stage simultaneous microcracking and their coalescence into macrocracks take place. The dimensions and shape of the fracture process zone (FPZ) are determined through the distribution of acoustic emission events and their kernel density contours. Assuming a logistic or sigmoid law for the growth of micro and macro cracks, the b-value is seen to increase steadily reaching a constant magnitude close to failure. The growth of logistic b-value is found to follow the crack growth curve indicating its use in predicting failure.
Detail
Accurate predictions of dynamic fracture in perforated plates
Journal of Reinforced Plastics and Composites ( IF 3.383 ) Pub Date: 2023-06-28 , DOI: 10.1007/s10704-023-00719-6
Dynamic brittle facture in materials with many pores/perforations has been shown experimentally to feature complex evolution of crack morphologies that include crack branching, micro-branches that arrest, cracks restarting from pores and branching soon after. Computational models of these problems need to accurately account for the dynamic interactions between strain waves and stress concentration zones induced by the perforated geometry. In this paper, we aim to improve the predictive capabilities of computational simulations of dynamic brittle/quasi-brittle fracture in samples with complex geometries, like perforated plates, by introducing a discretization method using non-uniform grids near a boundary (NB-NUG) for 2D peridynamic fracture modeling. The NB-NUG avoids the steps and the corresponding artificial stress concentrations created in PD models when using uniform grids over domains with curved boundaries. The new method also reduces numerical errors compared with general non-uniform grids used for PD models. We apply the model for dynamic fracture of thin PMMA plates with different arrangements of periodic pores/perforations. The results match the experimental observations for all of the cases considered. Fine features observed in the experiments (multiple cracks branching and cracks that arrest soon after splitting, number of branching events, etc.) are captured by the new approach and not by the other PD models with different types of grids. The results show that the high strain energy density regions created around perforations attract a nearby crack tip, deflecting the crack path, altering its propagation velocity, and promoting crack branching in its wake, thus dissipating more energy. Nonlocality of damage helps here in allowing its unrestricted evolution in problems in which complex crack morphology is sensitive to small changes in the geometrical arrangement of pores in the structure.
Detail
Elastic and acoustic properties of anisotropic materials with multiple cracks
Journal of Reinforced Plastics and Composites ( IF 3.383 ) Pub Date: 2022-12-02 , DOI: 10.1007/s10704-022-00683-7
Anisotropic elastic materials containing multiple elliptical cracks of different orientation distributions are considered using the (self-consistent) effective field method. The method allows, in particular, accounting for mutual positions of cracks. The derived effective elastic stiffness tensor applies to a broad range of the crack density. Group velocity surfaces (wave surfaces) of cracked materials are constructed. It is shown that, for the isotropic materials with parallel penny shaped cracks, the wave surfaces are close to ellipsoidal. A method of solution of the inverse problem and determination of fracture parameters from acoustical data (group velocities of quasi-longitudinal and quasi-transverse waves of various directions in damaged rock materials) is proposed. Examples of application of the method are presented, and its accuracy is assessed. The results can be used for determination of crack density in rock materials by acoustical methods.
Detail
Fracture toughness characterization of 3D-printed advanced structured specimens by digital image correlation
Journal of Reinforced Plastics and Composites ( IF 3.383 ) Pub Date: 2022-11-03 , DOI: 10.1007/s10704-022-00672-w
We use digital image correlation to investigate the influence of filament deposition direction on the fracture toughness of single edge notch bend specimens manufactured by fused filament fabrication. Two methods of filament deposition were tested. The first one consists of putting the filaments in (\(\pm 45^\circ \)) crisscross pattern, while in the second method, the filaments around the notch tip were oriented according to the principal stress direction. Three points bending tests were carried out on these samples. The onset of the crack growth was detected by tracking the crack opening displacement. The displacement field in the notch tip vicinity has been employed to reveal the notch stress intensity factor using William’s equation specific for wide V notch. To that end, the non-linear least-square method has been used to fit the coefficient of William’s equation. The predicted and measured displacement fields were found to be consistent with a coefficient of determination close to 1. Thus, the linear elastic fracture mechanics assumption is valid in this case. The results show that the filament optimization leads to an improvement in the fracture toughness of the sample of about \(10\%\) in this case. The kinked crack observed in the classic crisscross sample indicates that the crack growth is driven by the weak interface between filaments. However, the crack extension in the optimized sample is driven by the remote stress.
Detail
A multi-resolution approach to hydraulic fracture simulation
Journal of Reinforced Plastics and Composites ( IF 3.383 ) Pub Date: 2022-10-14 , DOI: 10.1007/s10704-022-00662-y
We present a multi-resolution approach for constructing model-based simulations of hydraulic fracturing, wherein flow through porous media is coupled with fluid-driven fracture. The approach consists of a hybrid scheme that couples a discrete crack representation in a global domain to a phase-field representation in a local subdomain near the crack tip. The multi-resolution approach addresses issues such as the computational expense of accurate hydraulic fracture simulations and the difficulties associated with reconstructing crack apertures from diffuse fracture representations. In the global domain, a coupled system of equations for displacements and pressures is considered. The crack geometry is assumed to be fixed and the displacement field is enriched with discontinuous functions. Around the crack tips in the local subdomains, phase-field sub-problems are instantiated on the fly to propagate fractures in arbitrary, mesh independent directions. The governing equations and fields in the global and local domains are approximated using a combination of finite-volume and finite element discretizations. The efficacy of the method is illustrated through various benchmark problems in hydraulic fracturing, as well as a new study of fluid-driven crack growth around a stiff inclusion.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术4区 MATERIALS SCIENCE, COMPOSITES 材料科学:复合4区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
11.30 55 Science Citation Index Expanded Not
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